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Compound of Interest

Compound Name: 2-Bromo-5-methylbenzotrifluoride

Cat. No.: B1273066

Technical Safety Guide: 2-Bromo-5-
methylbenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide summarizing available safety information for 2-
Bromo-5-methylbenzotrifluoride. It is intended for use by qualified professionals and does
not replace a comprehensive Safety Data Sheet (SDS). Users should always consult the
original SDS from their supplier before handling this chemical.

Chemical Identification

Property Value

Chemical Name 2-Bromo-5-methylbenzotrifluoride

1-bromo-4-methyl-2-(trifluoromethyl)benzene, 4-

Synonyms Bromo-3-(trifluoromethyl)toluene
CAS Number 261952-20-9

Molecular Formula CsHeBrFs

Molecular Weight 239.035 g/mol [1]

Structure
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Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2-Bromo-5-
methylbenzotrifluoride.

Property Value Source
Appearance Clear, pale yellow liquid [2]
Form Liquid (2]
Boiling Point 189.6°C at 760 mmHg [1]
Flash Point 76.1°C [1]
Density 1.538 g/cm3 [1]
Vapor Pressure 0.78 mmHg at 25°C [1]
Refractive Index 1.4855-1.4895 @ 20°C

Room temperature, sealed in a
Storage Temperature ] [2]
dry environment

Hazard Identification and Classification

2-Bromo-5-methylbenzotrifluoride is considered a hazardous substance. The primary
hazards are summarized below.

GHS Hazard Statements: While a full GHS classification is not consistently available across all
sources, the available information suggests the following hazards:

e Irritant: Causes irritation to the skin, eyes, and respiratory tract.[3]
o Harmful: May be harmful if swallowed or inhaled.[3]

Hazard Codes (Pre-GHS):

e F: Flammable

¢ Xn: Harmful
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Risk Statements (Pre-GHS):

e R22: Harmful if swallowed.

o R36/37/38: Irritating to eyes, respiratory system, and skin.

The following diagram illustrates the key hazard relationships for this compound.
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Routes of Exposure & Effects
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Hazard Profile for 2-Bromo-5-methylbenzotrifluoride

Handling and Storage
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Proper handling and storage procedures are critical to minimize risk.
e Handling:
o Avoid all personal contact, including inhalation.[4]
o Use in a well-ventilated area or under a chemical fume hood.[3][4]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and protective clothing.[3][4]

o Do not eat, drink, or smoke when handling.[4]

o Keep containers securely sealed when not in use.[4]
o Avoid physical damage to containers.[4]

o Wash hands thoroughly after handling.[4]

o Storage:

o

Store in a cool, dry, well-ventilated area.[3]

[¢]

Keep containers tightly closed.[3]

[¢]

Store away from incompatible materials.

[e]

Polyethylene or polypropylene containers are suitable.[4]
First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.

 Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[3]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
o Specific Hazards: Emits toxic fumes under fire conditions.[3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Wear appropriate respiratory protection, impervious boots, and heavy
rubber gloves.[3]

o Environmental Precautions: Prevent spillage from entering drains or watercourses.[4]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[3][4] Ventilate the area and wash the spill site
after material pickup is complete.[3]

Toxicological and Ecological Information

To the best of our knowledge, the toxicological and ecological properties of this product have
not been fully investigated or determined.[3] The following workflow diagram illustrates a
general process for assessing chemical safety, which should be applied as more data becomes
available for 2-Bromo-5-methylbenzotrifluoride.
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General Workflow for Chemical Safety Assessment

Experimental Protocols: Detailed experimental protocols for determining the safety parameters
of 2-Bromo-5-methylbenzotrifluoride are not available in the public domain. Standard OECD

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1273066?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and EPA guidelines for chemical testing would be the recommended methodologies for any
future studies.

Disposal Considerations

Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-5-methylbenzotrifluoride | lookchem [lookchem.com]

2. 3-Bromo-5-methylbenzotrifluoride | CBH6BrF3 | CID 20467615 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. matrix.staging.lint.co.uk [matrix.staging.lint.co.uk]

4. echemi.com [echemi.com]

To cite this document: BenchChem. [2-Bromo-5-methylbenzotrifluoride safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273066#2-bromo-5-methylbenzotrifluoride-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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